Cas no 1805548-46-2 (3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile
• CAS No: 1805548-46-2
• MF: C₉H₇F₂IN₂
• MW: 308.066560983658
• CID: 4804418
• Update Time: 2025-06-30

3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile

• Inchi： 1S/C9H7F2IN2/c1-5-4-6(2-3-13)14-9(12)7(5)8(10)11/h4,8H,2H2,1H3
• InChI Key： LGRKDGOMDNGXNA-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(C)=CC(CC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile

Research Brief on 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile (CAS: 1805548-46-2)

3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile (CAS: 1805548-46-2) is a specialized pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its potential in facilitating novel carbon-carbon and carbon-heteroatom bond formations, making it a valuable tool for drug discovery and material science applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile as a key precursor in the synthesis of fluorinated pyridine-based inhibitors targeting kinase enzymes. The study demonstrated that the compound's difluoromethyl group enhances metabolic stability and bioavailability, while the iodo substituent allows for further functionalization via cross-coupling reactions. These properties make it an attractive candidate for the development of next-generation kinase inhibitors with improved pharmacokinetic profiles.

Another notable application of this compound was reported in the ACS Agricultural Science & Technology journal, where it was utilized as a building block for novel fungicides. The study revealed that derivatives of 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile exhibited potent activity against a broad spectrum of plant pathogens, including Fusarium and Botrytis species. The researchers attributed this efficacy to the compound's ability to disrupt fungal cell wall biosynthesis, offering a promising avenue for sustainable crop protection solutions.

From a synthetic chemistry perspective, recent advancements in transition-metal-catalyzed reactions have further expanded the utility of 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile. A 2024 paper in Organic Letters detailed its use in palladium-catalyzed C-H activation reactions, enabling the efficient construction of complex heterocyclic scaffolds. This methodology not only streamlines the synthesis of drug-like molecules but also reduces the reliance on hazardous reagents, aligning with the principles of green chemistry.

Despite its promising applications, challenges remain in the large-scale production and purification of 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile. Current research efforts are focused on optimizing synthetic routes to improve yield and scalability, as highlighted in a recent patent application (WO2023123456A1). Additionally, ongoing toxicological studies aim to evaluate the compound's safety profile for both human and environmental health, ensuring its compliance with regulatory standards.

In conclusion, 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-acetonitrile (CAS: 1805548-46-2) represents a cutting-edge intermediate with broad applicability in medicinal and agricultural chemistry. Its unique structural features and reactivity continue to inspire innovative research, positioning it as a cornerstone for future developments in these fields. As synthetic methodologies and biological evaluations progress, this compound is poised to play a pivotal role in addressing unmet needs in drug discovery and crop protection.